Cas no 338397-18-5 (4-Bromophenyl 1,2,3-thiadiazol-5-yl sulfide)

4-Bromophenyl 1,2,3-thiadiazol-5-yl sulfide is a sulfur-containing heterocyclic compound featuring a thiadiazole ring linked to a 4-bromophenyl group via a sulfide bridge. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and functional materials. The bromophenyl moiety offers a versatile handle for further functionalization through cross-coupling reactions, while the thiadiazole ring contributes to its potential biological activity. Its well-defined molecular architecture ensures consistency in synthetic applications. The compound is typically handled under controlled conditions due to its sensitivity, and its purity is critical for achieving desired reaction outcomes.
4-Bromophenyl 1,2,3-thiadiazol-5-yl sulfide structure
338397-18-5 structure
Product Name:4-Bromophenyl 1,2,3-thiadiazol-5-yl sulfide
CAS No:338397-18-5
MF:C8H5BrN2S2
MW:273.172697782516
MDL:MFCD00202249
CID:5165644
Update Time:2026-03-04

4-Bromophenyl 1,2,3-thiadiazol-5-yl sulfide Chemical and Physical Properties

Names and Identifiers

    • 1,2,3-Thiadiazole, 5-[(4-bromophenyl)thio]-
    • 4-Bromophenyl 1,2,3-thiadiazol-5-yl sulfide
    • MDL: MFCD00202249
    • Inchi: 1S/C8H5BrN2S2/c9-6-1-3-7(4-2-6)12-8-5-10-11-13-8/h1-5H
    • InChI Key: UFTVWJQPYZVLHR-UHFFFAOYSA-N
    • SMILES: S1C(SC2=CC=C(Br)C=C2)=CN=N1

Experimental Properties

  • Density: 1.78±0.1 g/cm3(Predicted)
  • Boiling Point: 387.9±48.0 °C(Predicted)
  • pka: -5.07±0.50(Predicted)

4-Bromophenyl 1,2,3-thiadiazol-5-yl sulfide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB299541-100 mg
4-Bromophenyl 1,2,3-thiadiazol-5-yl sulfide; .
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€221.50 2023-07-20
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abcr
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Additional information on 4-Bromophenyl 1,2,3-thiadiazol-5-yl sulfide

4-Bromophenyl 1,2,3-thiadiazol-5-yl sulfide: A Comprehensive Overview

4-Bromophenyl 1,2,3-thiadiazol-5-yl sulfide, also known by its CAS number CAS No. 338397-18-5, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is a derivative of thiadiazole, a heterocyclic structure that has been extensively studied due to its unique electronic properties and potential applications in various industries.

The molecular structure of 4-Bromophenyl 1,2,3-thiadiazol-5-yl sulfide consists of a thiadiazole ring (a five-membered ring containing two nitrogen atoms and one sulfur atom) attached to a bromophenyl group via a sulfur atom. The bromine substituent at the para position of the phenyl ring introduces electron-withdrawing effects, which can significantly influence the electronic properties of the molecule. This makes it an attractive candidate for applications in electronics and optoelectronics.

Recent studies have highlighted the potential of 4-Bromophenyl 1,2,3-thiadiazol-5-yl sulfide in the development of advanced materials such as organic semiconductors and light-emitting diodes (LEDs). Its unique electronic configuration allows for efficient charge transport and emission properties, making it a promising material for next-generation electronic devices.

In terms of synthesis, 4-Bromophenyl 1,2,3-thiadiazol-5-yl sulfide can be prepared through various routes, including nucleophilic substitution and coupling reactions. Researchers have explored optimized synthetic pathways to enhance yield and purity, ensuring scalability for industrial applications.

The compound's stability under various conditions has also been a focus of recent investigations. Studies have shown that 4-Bromophenyl 1,2,3-thiadiazol-5-yl sulfide exhibits good thermal stability and resistance to oxidative degradation, which are critical properties for its use in high-performance materials.

Beyond its material applications, 4-Bromophenyl 1,2,3-thiadiazol-5-yl sulfide has also been explored for its potential in pharmaceuticals. Its ability to act as a ligand in metalloenzyme inhibition has opened avenues for drug discovery research.

In conclusion, 4-Bromophenyl 1,2,3-thiadiazol-5-yl sulfide, with its CAS number CAS No. 338397-18-5, represents a versatile compound with diverse applications across multiple disciplines. Ongoing research continues to uncover new possibilities for this compound, underscoring its importance in modern chemical science.

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